Cas no 953956-31-5 (2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• CAS No: 953956-31-5
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6451006
• Update Time: 2025-08-03

2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide
• 2,4,5-trimethyl-N-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C21H26N2O4S/c1-15-11-17(3)20(12-16(15)2)28(25,26)22-13-21(24)23-9-10-27-19(14-23)18-7-5-4-6-8-18/h4-8,11-12,19,22H,9-10,13-14H2,1-3H3
• InChI Key： DCWHAMVUTWETSC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(=O)N2CCOC(C3=CC=CC=C3)C2)(=O)=O)=CC(C)=C(C)C=C1C

Additional information on 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide

Exploring the Chemical and Pharmaceutical Significance of 2,4,5-Trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 953956-31-5)

The compound 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide (CAS No. 953956-31-5) has garnered significant attention in the fields of medicinal chemistry and drug development due to its unique structural features and potential therapeutic applications. This sulfonamide derivative combines a trimethylbenzene core with a phenylmorpholine moiety, creating a molecule with intriguing pharmacological properties. Researchers are particularly interested in its role as a potential modulator of biological pathways, with studies suggesting possible applications in targeting specific enzymes or receptors.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in drug design. The 2-phenylmorpholin-4-yl group in this molecule is a key structural element often associated with enhanced bioavailability and target selectivity. Pharmaceutical scientists are actively investigating how modifications to the trimethylbenzene-sulfonamide scaffold could optimize its pharmacokinetic profile. This aligns with current industry trends focusing on structure-activity relationship (SAR) studies and fragment-based drug discovery approaches.

The synthesis of CAS 953956-31-5 typically involves multi-step organic reactions, with particular emphasis on the formation of the sulfonamide bond and the introduction of the morpholine ring system. Analytical characterization using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography has confirmed its molecular structure. These analytical methods are crucial for quality control in pharmaceutical manufacturing, addressing common search queries about compound verification techniques and chemical purity standards.

From a therapeutic perspective, the 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide structure shows promise in several areas of biomedical research. Its molecular architecture suggests potential as a kinase inhibitor or GPCR modulator, topics frequently searched in connection with drug discovery pipelines. The presence of both lipophilic (trimethylbenzene) and hydrophilic (morpholine) components may contribute to balanced membrane permeability, a hot topic in discussions about blood-brain barrier penetration and CNS drug development.

Stability studies of 953956-31-5 under various pH conditions and thermal stresses have become particularly relevant as the pharmaceutical industry emphasizes drug formulation stability. The compound's degradation profile and potential metabolites are subjects of ongoing research, addressing frequent queries about pharmaceutical impurity profiling. These investigations are essential for meeting regulatory requirements and ensuring patient safety in clinical applications.

The intellectual property landscape surrounding 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide reflects its commercial potential, with several patents describing its derivatives and synthetic methods. This aligns with current market interests in small molecule patents and pharmaceutical exclusivity. The compound's structural features make it a valuable scaffold for generating patentable analogs, a strategy increasingly important in competitive drug development environments.

Environmental and safety assessments of CAS 953956-31-5 follow standard protocols for pharmaceutical intermediates, with particular attention to its ecological impact and green chemistry metrics. These aspects respond to growing industry and public concerns about sustainable pharmaceutical manufacturing, a frequently searched topic in relation to chemical production. The development of more efficient synthetic routes with reduced waste generation remains an active area of investigation.

In computational chemistry, molecular modeling of 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide has provided insights into its potential binding modes with biological targets. These in silico studies complement experimental research and address common questions about computer-aided drug design. The integration of machine learning in chemistry has further enhanced predictions about the compound's properties, reflecting current trends in AI-assisted molecular discovery.

The analytical characterization of 953956-31-5 extends to its spectroscopic fingerprints, which are valuable for quality control in pharmaceutical production. Researchers have documented detailed NMR chemical shifts and mass spectral fragmentation patterns, information highly sought after by analytical chemists. These data support the growing need for comprehensive compound characterization in regulatory submissions and scientific publications.

Future research directions for 2,4,5-trimethyl-N-2-oxo-2-(2-phenylmorpholin-4-yl)ethylbenzene-1-sulfonamide may explore its potential in combination therapies or as a lead compound for further optimization. The pharmaceutical industry's focus on personalized medicine and targeted therapies creates opportunities for investigating this molecule's specificity toward particular disease subtypes. Such investigations would address frequently searched questions about next-generation therapeutics and precision medicine approaches.